PARAPLAST PLUS
Overview
Description
Paraplast Plus: is a tissue embedding medium that consists of highly purified paraffin and polyisobutylene, with the addition of approximately 0.8% dimethyl sulfoxide. This compound is specifically designed to improve tissue infiltration, sectioning, and penetration, making it suitable for tissues that are difficult to process with regular paraffin. It is widely used in histology and hematology for embedding tissue samples .
Preparation Methods
Synthetic Routes and Reaction Conditions: Paraplast Plus is prepared by blending highly purified paraffin with polyisobutylene and adding approximately 0.8% dimethyl sulfoxide. The mixture is heated to ensure uniform distribution of the components. The melting point of the final product is around 56-57°C .
Industrial Production Methods: In industrial settings, the production of this compound involves the following steps:
Purification of Paraffin: The paraffin is purified to remove any impurities that could affect the quality of the embedding medium.
Blending: The purified paraffin is blended with polyisobutylene and dimethyl sulfoxide in precise proportions.
Heating: The mixture is heated to a specific temperature to ensure uniform distribution of the components.
Cooling and Solidification: The heated mixture is then cooled and solidified into the final product
Chemical Reactions Analysis
Types of Reactions: Paraplast Plus primarily undergoes physical changes rather than chemical reactions due to its stable nature. it can be involved in the following processes:
Melting: The compound melts at around 56-57°C, allowing it to infiltrate and embed tissues.
Solidification: Upon cooling, it solidifies, providing a stable medium for tissue sectioning
Common Reagents and Conditions:
Dimethyl Sulfoxide: Added to improve infiltration and sectioning.
Polyisobutylene: Provides elasticity and stability to the embedding medium
Major Products Formed: The primary product formed is a stable, solid embedding medium suitable for histological applications .
Scientific Research Applications
Paraplast Plus has a wide range of applications in scientific research, including:
Histology: Used for embedding tissue samples for microscopic examination.
Hematology: Facilitates the preparation of tissue sections for blood-related studies.
Biology: Employed in the study of tissue morphology and cellular processes.
Medicine: Used in the preparation of tissue samples for diagnostic purposes.
Industry: Utilized in the production of high-quality tissue sections for various industrial applications
Mechanism of Action
The mechanism of action of Paraplast Plus involves its ability to infiltrate and embed tissues due to its composition. The addition of dimethyl sulfoxide enhances the infiltration and sectioning properties, allowing for the preparation of thin, continuous ribbons of tissue sections. The polyisobutylene component provides elasticity and stability, ensuring that the tissue sections remain intact during the cutting process .
Comparison with Similar Compounds
Paraplast: A similar tissue embedding medium composed of purified paraffin and plastic polymers.
Paraplast X-TRA: An enhanced version of Paraplast with improved infiltration and sectioning properties.
Paraffin Wax: A general-purpose embedding medium used in histology
Uniqueness of Paraplast Plus: this compound stands out due to the addition of dimethyl sulfoxide, which significantly improves its infiltration and sectioning properties. This makes it particularly suitable for tissues that are difficult to process with regular paraffin, providing superior quality sections with minimal compression .
Biological Activity
Paraplast Plus is a specialized tissue embedding medium widely used in histology and pathology for its enhanced properties that facilitate the processing of challenging specimens. This article delves into the biological activity of this compound, focusing on its composition, applications, and research findings.
Composition and Properties
This compound is primarily composed of highly purified paraffin and polyisobutylene, with approximately 0.8% dimethyl sulfoxide (DMSO) added to improve tissue infiltration and sectioning capabilities. The DMSO component allows for accelerated penetration into dense tissues, making it particularly suitable for larger specimens or those that typically present infiltration challenges .
Key Properties:
- Melting Point: 50°C to 54°C
- Section Thickness: Capable of cutting sections down to 2 µm with excellent ribbon continuity
- Elasticity: Provides innate elasticity to brittle tissues, promoting wrinkle-free sections .
Applications in Histology
This compound is recommended for various applications in histological studies, including:
- Embedding Difficult Tissues: It is particularly effective for large or dense tissues that require thorough infiltration.
- Histochemical Techniques: this compound has been employed in histochemical detection methods, such as the identification of horseradish peroxidase activity in brain sections .
- Research Studies: It has been utilized in studies involving vertebral specimens of Malacoraja senta, glucose transport mechanisms in uterine tissues during pregnancy, and expression analysis of PIN genes in rice .
Case Study: Histochemical Detection
In a study published in Acta Anatomica, researchers employed this compound for the histochemical detection of horseradish peroxidase activity. The method involved embedding glutaraldehyde-paraformaldehyde-fixed brain tissue in this compound, facilitating smooth sectioning at various thicknesses. The results indicated effective enzyme localization, showcasing the medium's compatibility with histochemical techniques .
Comparative Study on Tissue Processing
A comparative study evaluated the effectiveness of this compound against traditional embedding media. The findings revealed that this compound significantly reduced the time required for tissue fixation from over 12 hours to less than 20 minutes while preserving morphological integrity. This rapid processing enhances the overall workflow in histopathological laboratories .
Data Table: Comparison of Tissue Embedding Media
| Property | Paraplast | Paraplast X-tra | This compound |
|---|---|---|---|
| Melting Point | 56°C | 56°C | 50°C to 54°C |
| Section Thickness | 4 µm | 2 µm | 2 µm |
| DMSO Content | No | No | Yes (0.8%) |
| Recommended Use | General use | Large tissues | Difficult tissues |
| Elasticity | Moderate | High | High |
Properties
CAS No. |
145686-99-3 |
|---|---|
Molecular Formula |
C13H14O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
